Cas no 50773-56-3 (3-(Benzyloxy)-4-hydroxybenzaldehyde)

3-(Benzyloxy)-4-hydroxybenzaldehyde is a benzyl-protected derivative of 4-hydroxybenzaldehyde, commonly utilized as an intermediate in organic synthesis. Its key advantages include stability under various reaction conditions due to the benzyl ether group, which protects the phenolic hydroxyl functionality while allowing selective modifications at the aldehyde group. This compound is particularly valuable in pharmaceutical and fine chemical synthesis, where controlled functionalization is required. The presence of both protected and reactive sites enables its use in multi-step synthetic routes, offering versatility in producing complex molecules. Its well-defined structure and consistent purity make it a reliable building block for researchers and industrial applications.
3-(Benzyloxy)-4-hydroxybenzaldehyde structure
50773-56-3 structure
Product Name:3-(Benzyloxy)-4-hydroxybenzaldehyde
CAS No:50773-56-3
MF:C14H12O3
MW:228.243284225464
MDL:MFCD09836534
CID:364093
PubChem ID:11020635
Update Time:2025-06-07

3-(Benzyloxy)-4-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-hydroxy-3-(phenylmethoxy)-
    • 3-Benzyloxy-4-hydroxybenzaldehyde
    • 4-Hydroxy 3-(phenylmethoxy)benzaldehyde
    • 4-hydroxy-3-phenylmethoxybenzaldehyde
    • 3-benzoxy-4-hydroxy-benzaldehyde
    • 4-benzyloxy-3-hydroxybenzaldehyde
    • 4-hydroxy-3-benzyloxybenzaldehyde
    • 3-(benzyloxy)-4-hydroxybenzaldehyde
    • 3-benzyloxy-4-hydroxybenzaldeyde
    • CWMRCRFALIQFHU-UHFFFAOYSA-N
    • 3-bezyloxy-4-hydroxy benzaldehyde
    • 3-Benzyloxy-4-hydroxy benzaldehyde
    • OR70176
    • FCH2825486
    • 4-hydroxy-3-(phenylmethoxy)benzaldehyde
    • AK173841
    • SB40466
    • AMY34778
    • P15351
    • 50773-56-3
    • A871459
    • SCHEMBL1031969
    • EN300-1695579
    • MFCD09836534
    • AKOS005067842
    • SY099134
    • Z2044824770
    • CS-0051717
    • AS-52566
    • DTXSID10452197
    • DB-349259
    • 4-Hydroxy-3-(phenylmethoxy)-benzaldehyde; 3-(Phenylmethoxy)-4-hydroxybenzaldehyde; 4-Hydroxy-3-(phenylmethoxy)benzaldehyde
    • 3-Benzyloxy-4-hydroxy-benzaldehyde
    • 3-(Benzyloxy)-4-hydroxybenzaldehyde
    • MDL: MFCD09836534
    • Inchi: 1S/C14H12O3/c15-9-12-6-7-13(16)14(8-12)17-10-11-4-2-1-3-5-11/h1-9,16H,10H2
    • InChI Key: CWMRCRFALIQFHU-UHFFFAOYSA-N
    • SMILES: O(C1C(=CC=C(C=O)C=1)O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 228.07900
  • Monoisotopic Mass: 228.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • PSA: 46.53000
  • LogP: 2.78370

3-(Benzyloxy)-4-hydroxybenzaldehyde Pricemore >>

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3-(Benzyloxy)-4-hydroxybenzaldehyde Production Method

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